5-Fluoro-2-(2,2,2-trifluoro-ethoxy)-benzonitrile
Cat. No. B8466523
M. Wt: 219.14 g/mol
InChI Key: YTOXTIKTLNGGPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[F:11][C:12]([CH2:13][OH:14])([F:15])[F:16].[F:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([F:10])[cH:8][cH:9]1>>[c:2]1([O:14][CH2:13][C:12]([F:11])([F:15])[F:16])[c:3]([C:4]#[N:5])[cH:6][c:7]([F:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCC(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc(F)ccc1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc(F)ccc1OCC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
